2-(1,1-difluoroethyl)morpholine hydrochloride
Overview
Description
2-(1,1-difluoroethyl)morpholine hydrochloride (2-DME) is an organic compound that is widely used in scientific research. It is used as a reagent for the synthesis of various compounds, and as a catalyst for biochemical reactions. 2-DME is also used as a substrate for the production of active pharmaceutical ingredients (API). 2-DME is a highly versatile compound, and its use in scientific research has been steadily increasing over the past few years.
Mechanism of Action
2-(1,1-difluoroethyl)morpholine hydrochloride acts as a nucleophile in organic reactions. It reacts with electrophiles to form a covalent bond. This reaction can be used to synthesize various compounds, such as pharmaceuticals, agrochemicals, and polymers.
Biochemical and Physiological Effects
2-(1,1-difluoroethyl)morpholine hydrochloride has been shown to have a variety of biochemical and physiological effects. It has been shown to modulate the expression of genes involved in the metabolism of proteins, carbohydrates, and lipids. It has also been shown to modulate the expression of genes involved in cell proliferation and differentiation. In addition, 2-(1,1-difluoroethyl)morpholine hydrochloride has been shown to modulate the activity of enzymes involved in the metabolism of drugs and other xenobiotics.
Advantages and Limitations for Lab Experiments
2-(1,1-difluoroethyl)morpholine hydrochloride has several advantages for use in laboratory experiments. It is highly soluble in water, making it easy to use in aqueous solutions. It is also relatively non-toxic, making it safe to handle in the laboratory. However, 2-(1,1-difluoroethyl)morpholine hydrochloride has several limitations. It is not very stable and can easily decompose in the presence of light or heat. In addition, it can react with other compounds, making it difficult to use in certain experiments.
Future Directions
In the future, 2-(1,1-difluoroethyl)morpholine hydrochloride could be used in the synthesis of new pharmaceuticals, agrochemicals, and polymers. It could also be used to modulate the expression of genes involved in various biological processes. In addition, 2-(1,1-difluoroethyl)morpholine hydrochloride could be used to develop new methods for drug delivery and drug targeting. Finally, 2-(1,1-difluoroethyl)morpholine hydrochloride could be used to develop new methods for the detection and diagnosis of diseases.
Synthesis Methods
2-(1,1-difluoroethyl)morpholine hydrochloride can be synthesized by the reaction of 1,1-difluoroethyl chloride and morpholine in the presence of a base such as sodium hydroxide. This reaction yields a product that contains both the morpholine and the 1,1-difluoroethyl group. The product can then be purified by distillation or recrystallization.
Scientific Research Applications
2-(1,1-difluoroethyl)morpholine hydrochloride is used in a variety of scientific research applications. It is used as a reagent for the synthesis of various organic compounds, including pharmaceuticals, agrochemicals, and polymers. It is also used as a catalyst for biochemical reactions, such as the synthesis of polypeptides, nucleotides, and carbohydrates. 2-(1,1-difluoroethyl)morpholine hydrochloride is also used as a substrate for the production of active pharmaceutical ingredients (API).
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(1,1-difluoroethyl)morpholine hydrochloride involves the reaction of morpholine with 1,1-difluoroethane in the presence of hydrochloric acid.", "Starting Materials": [ "Morpholine", "1,1-difluoroethane", "Hydrochloric acid" ], "Reaction": [ "Add 1,1-difluoroethane dropwise to a solution of morpholine in hydrochloric acid at room temperature.", "Stir the reaction mixture for several hours at room temperature.", "Filter the resulting precipitate and wash with cold water.", "Dry the product under vacuum to obtain 2-(1,1-difluoroethyl)morpholine hydrochloride." ] } | |
CAS RN |
2493236-27-2 |
Product Name |
2-(1,1-difluoroethyl)morpholine hydrochloride |
Molecular Formula |
C6H12ClF2NO |
Molecular Weight |
187.6 |
Purity |
95 |
Origin of Product |
United States |
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